Cas no 941940-67-6 (2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide)
2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dichlorophenoxy)-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]acetamide
- 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide
-
- Inchi: 1S/C22H20Cl2N4O3/c23-16-3-7-20(18(24)13-16)31-14-22(29)25-17-4-1-15(2-5-17)19-6-8-21(27-26-19)28-9-11-30-12-10-28/h1-8,13H,9-12,14H2,(H,25,29)
- InChI Key: HWRUQHYIBARRCP-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)COC1=CC=C(Cl)C=C1Cl
2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2724-0690-2μmol |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-5μmol |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-10μmol |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-20μmol |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-1mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-2mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-3mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-4mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-5mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2724-0690-10mg |
2-(2,4-dichlorophenoxy)-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}acetamide |
941940-67-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide
Professional Introduction to Compound with CAS No. 941940-67-6 and Product Name: 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide
The compound with the CAS number 941940-67-6 and the product name 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activities.
At the core of this compound's structure is the acetamide moiety, which is a well-known pharmacophore in drug design. The acetamide group is often integrated into molecules to enhance solubility, improve metabolic stability, and modulate binding interactions with biological targets. In the case of 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide, the presence of this group suggests that it may exhibit properties conducive to interaction with enzymes or receptors involved in therapeutic pathways.
The 2,4-dichlorophenoxy substituent is another critical feature of this compound. This group is frequently found in agrochemicals and pharmaceuticals due to its ability to enhance lipophilicity and metabolic stability. In medicinal chemistry, such substituents are often employed to optimize binding affinity and selectivity. The dichloro group specifically can influence electronic properties, making it a valuable tool for fine-tuning the reactivity and interactions of the molecule.
The morpholin-4-yl moiety further contributes to the complexity and potential functionality of 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide. Morpholine derivatives are known for their ability to enhance bioavailability and improve pharmacokinetic profiles. They are commonly incorporated into drug candidates due to their favorable interactions with biological systems. The specific positioning of the morpholine group in this molecule suggests a potential role in modulating receptor binding or enzyme inhibition.
The pyridazin core is another notable feature of this compound. Pyridazine derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a pyridazine ring in 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide likely contributes to its pharmacological potential by providing a scaffold for interaction with specific biological targets.
Recent research in medicinal chemistry has highlighted the importance of multifunctional molecules that can engage multiple targets or pathways simultaneously. The structural complexity of 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide makes it an attractive candidate for such applications. By combining multiple pharmacophores into a single molecule, researchers can develop compounds with enhanced therapeutic efficacy and reduced side effects.
One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, making them challenging targets for conventional therapeutics. The combination of an acetamide group, dichlorophenoxymethyl group, morpholine ring, and pyridazine core in 2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-y l)pyridazin -3 - ylphen yl}acetamide suggests that it may be able to modulate multiple aspects of inflammation simultaneously.
Another potential application for this compound is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with carefully designed molecules like 2-(2,4-dichlorophenoxy)-N-{4 - 6 - (morpholin - 4 - yl ) py ridazin - 3 - yl phen yl }acetamide, researchers may be able to develop novel therapeutic strategies that selectively inhibit cancer cell proliferation while minimizing toxicity to healthy cells.
The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry and spectroscopy. Modern synthetic methodologies allow for the precise construction of complex molecular frameworks, enabling researchers to explore intricate structural motifs like those found in 2-(2 , 4 - dich lor o pheno xy ) - N - { 4 - 6 - ( mor p holin - 4 - y l ) py rid azin e - 3 - y l phen y l } acet am ide . High-resolution spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and conformational dynamics.
In conclusion, 941940 -67 - 6and its corresponding product name, 2 -( 2 , 4 - dich lor o pheno xy ) - N - { 4 - 6 -( mor p holin - 4 - y l ) py rid azin e -3-y l phen y l } acet am ide, represent a significant advancement in pharmaceutical chemistry. The unique combination of functional groups within this molecule positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases and cancer. Through continued research and development,this compound has the potential to contribute significantly to advancements in human health care . p >
941940-67-6 (2-(2,4-dichlorophenoxy)-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)